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Compound of Interest

Compound Name: 4-Bromo-5-methyithiazole

Cat. No.: B580489

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Bromo-5-methylthiazole is a substituted thiazole derivative of interest in synthetic organic
chemistry, serving as a versatile building block for the preparation of more complex molecules,
including those with potential pharmacological activity. Thiazole rings are core structures in a
variety of bioactive compounds and pharmaceuticals. A thorough understanding of the
physicochemical properties of intermediates like 4-Bromo-5-methylthiazole is crucial for its
effective use in research and development, particularly in reaction design, purification, and
formulation. This technical guide provides a summary of the known physical properties of 4-
Bromo-5-methylthiazole, general experimental protocols for their determination, and a
representative synthetic workflow.

Core Physical Properties

The physical properties of 4-Bromo-5-methylthiazole are essential for its handling, storage,
and application in chemical synthesis. While experimentally determined data for this specific
compound is limited in publicly available literature, predicted values provide useful estimates.

Data Presentation

A summary of the available quantitative data for 4-Bromo-5-methylthiazole is presented in
Table 1. It is important to note that several of these values are predicted through computational
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models.

Property Value Source

Molecular Formula C4aH4BrNS [1][2]

Molecular Weight 178.05 g/mol [1][2]

Physical Form Liquid [3]

Boiling Point 207.3 £ 20.0 °C (Predicted) [1]

Density 1.702 + 0.06 g/cm? (Predicted) [1]

Melting Point No data available [3]
Fairly soluble in ether and

Solubility alcohol; sparingly soluble in [4]
water (general for thiazoles)

Flash Point No data available [3]

pKa (Conjugated Acid) 2.5 (general for thiazole) [4]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 4-Bromo-5-
methylthiazole are not readily available. However, standard methodologies for organic
compounds can be applied.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a small sample of 4-Bromo-5-methylthiazole, the boiling point can be
determined using the following micro-method:

o Sample Preparation: A small amount of the liquid is placed in a capillary tube, which is then
attached to a thermometer.

o Heating: The thermometer and capillary tube assembly are placed in a heating bath (e.g., a
Thiele tube with heating oil).
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e Observation: The temperature is slowly increased. The boiling point is recorded as the
temperature at which a steady stream of bubbles emerges from the capillary tube, and is the
same temperature at which the last bubble escapes as the apparatus cools.

Determination of Density

The density of a liquid is its mass per unit volume. A common and accurate method for
determining the density of a liquid like 4-Bromo-5-methylthiazole is by using a pycnometer:

o Pycnometer Calibration: The empty pycnometer is weighed. It is then filled with a reference
liquid of known density (e.g., distilled water) and weighed again. The volume of the
pycnometer can be calculated from this data.

o Sample Measurement: The pycnometer is emptied, dried, and filled with 4-Bromo-5-
methylthiazole.

o Calculation: The pycnometer containing the sample is weighed. The mass of the sample is
determined by subtracting the mass of the empty pycnometer. The density is then calculated
by dividing the mass of the sample by the volume of the pycnometer.

Determination of Solubility

The solubility of 4-Bromo-5-methylthiazole in various solvents can be determined by the
following general procedure:

o Sample Addition: A known volume of the solvent (e.g., water, ethanol, ether) is placed in a
vial at a controlled temperature.

e Incremental Addition: Small, known amounts of 4-Bromo-5-methylthiazole are added to the
solvent with vigorous stirring until a saturated solution is obtained (i.e., no more solute
dissolves).

o Quantification: The amount of dissolved solute is determined, and the solubility is expressed
in terms of grams per liter (g/L) or moles per liter (mol/L). For sparingly soluble substances,
analytical techniques like UV-Vis spectroscopy or HPLC can be used to quantify the
concentration in the saturated solution.
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Synthesis and Reaction Workflow

While specific signaling pathways involving 4-Bromo-5-methylthiazole are not documented,
its role as a synthetic intermediate is well-established. The following diagram illustrates a
generalized workflow for the synthesis of a thiazole derivative, which is a common application

for compounds of this class.

Generalized Synthetic Workflow for Thiazole Derivatives
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Caption: A generalized workflow for the Hantzsch synthesis of thiazole derivatives.
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Conclusion

This technical guide provides a consolidated overview of the currently available physical
property data for 4-Bromo-5-methylthiazole. While there is a reliance on predicted values,
these serve as a valuable starting point for researchers. The outlined experimental protocols
offer standardized methods for the empirical determination of these properties. The provided
synthetic workflow illustrates the typical use of such a compound in the broader context of
medicinal and materials chemistry. Further experimental validation of the physical properties of
4-Bromo-5-methylthiazole is encouraged to enhance the collective knowledge base for this
useful synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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